Cas no 2301068-55-1 ((5-Ethynyl-6-methylpyridin-3-yl)-methylamine)
(5-Ethynyl-6-methylpyridin-3-yl)-methylamine Chemical and Physical Properties
Names and Identifiers
-
- (5-Ethynyl-6-methylpyridin-3-yl)-methylamine
- (5-Ethynyl-6-methyl-pyridin-3-yl)-methyl-amine
-
- MDL: MFCD31760124
- Inchi: 1S/C9H10N2/c1-4-8-5-9(10-3)6-11-7(8)2/h1,5-6,10H,2-3H3
- InChI Key: FVAPHARPLNZURF-UHFFFAOYSA-N
- SMILES: N(C)C1=CN=C(C)C(C#C)=C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- XLogP3: 1.5
- Topological Polar Surface Area: 24.9
(5-Ethynyl-6-methylpyridin-3-yl)-methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 195355-2.500g |
(5-Ethynyl-6-methylpyridin-3-yl)-methylamine, 95% |
2301068-55-1 | 95% | 2.500g |
$1980.00 | 2023-09-07 |
(5-Ethynyl-6-methylpyridin-3-yl)-methylamine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on (5-Ethynyl-6-methylpyridin-3-yl)-methylamine
Introduction to (5-Ethynyl-6-methylpyridin-3-yl)-methylamine (CAS No. 2301068-55-1)
(5-Ethynyl-6-methylpyridin-3-yl)-methylamine, with the CAS number 2301068-55-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents.
The chemical structure of (5-Ethynyl-6-methylpyridin-3-yl)-methylamine is composed of a pyridine ring substituted with an ethynyl group and a methyl group, along with a methylamine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for further investigation.
Recent studies have highlighted the importance of (5-Ethynyl-6-methylpyridin-3-yl)-methylamine in the context of drug discovery. One notable area of research involves its potential as a modulator of specific protein-protein interactions (PPIs). PPIs play a crucial role in various cellular processes, including signal transduction, gene expression, and cell cycle regulation. By targeting these interactions, (5-Ethynyl-6-methylpyridin-3-yl)-methylamine could offer new avenues for treating diseases such as cancer and neurodegenerative disorders.
In addition to its potential as a PPI modulator, (5-Ethynyl-6-methylpyridin-3-yl)-methylamine has been explored for its anti-inflammatory properties. Inflammation is a key factor in the pathogenesis of many diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Preclinical studies have shown that (5-Ethynyl-6-methylpyridin-3-yl)-methylamine exhibits significant anti-inflammatory activity, making it a promising lead compound for further development.
The synthesis of (5-Ethynyl-6-methylpyridin-3-yl)-methylamine has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route typically involves the coupling of an appropriate pyridine derivative with an ethynyl-containing reagent, followed by the introduction of the methylamine moiety. This efficient synthesis method facilitates large-scale production, which is essential for advancing the compound into clinical trials.
Clinical trials are a critical step in evaluating the safety and efficacy of new drugs. While (5-Ethynyl-6-methylpyridin-3-yl)-methylamine is still in the early stages of development, preclinical data have shown promising results. Animal studies have demonstrated that the compound is well-tolerated and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for initiating human clinical trials in the near future.
The potential therapeutic applications of (5-Ethynyl-6-methylpyridin-3-yl)-methylamine are not limited to cancer and neurodegenerative disorders. Researchers are also investigating its use in other areas, such as cardiovascular diseases and metabolic disorders. The versatility of this compound underscores its significance in modern pharmaceutical research.
In conclusion, (5-Ethynyl-6-methylpyridin-3-yl)-methylamine (CAS No. 2301068-55-1) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development. As research continues to advance, it is likely that this compound will play a significant role in the discovery and development of new therapeutic agents.
2301068-55-1 ((5-Ethynyl-6-methylpyridin-3-yl)-methylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)